1-sulfanylbutan-2-ol
Overview
Description
“1-sulfanylbutan-2-ol” is a chemical compound with the molecular formula C4H10OS . It has a molecular weight of 106.19 . The IUPAC name for this compound is ®-1-mercaptobutan-2-ol .
Molecular Structure Analysis
The molecular structure of a compound can be analyzed using various techniques. For instance, a structural formula editor and a 3D model viewer can be used to draw a molecule and convert it into a 3D model . Conformational analysis is another technique used to study the different energy levels associated with the different conformations of a molecule .Chemical Reactions Analysis
The analysis of chemical reactions often involves studying the alteration of oxidation states . Many synthetic transformations are centered on this alteration, but these redox processes frequently pass through intermediates with short life-times, making their study challenging . A variety of electroanalytical tools can be utilized to investigate these redox-active intermediates .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-sulfanylbutan-2-ol involves the addition of a thiol group to butan-2-ol.", "Starting Materials": [ "Butan-2-ol", "Hydrogen sulfide", "Sodium hydroxide", "Hydrochloric acid", "Sodium chloride", "Water" ], "Reaction": [ "Add sodium hydroxide to water to form a solution.", "Add butan-2-ol to the solution and stir.", "Add hydrogen sulfide to the solution and stir.", "Heat the solution to 60-70°C for 2-3 hours.", "Add hydrochloric acid to the solution to adjust the pH to 1-2.", "Extract the product with diethyl ether.", "Dry the ether layer with anhydrous sodium sulfate.", "Filter the ether layer and evaporate the solvent to obtain 1-sulfanylbutan-2-ol." ] } | |
CAS RN |
25807-94-7 |
Product Name |
1-sulfanylbutan-2-ol |
Molecular Formula |
C4H10OS |
Molecular Weight |
106.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
